BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Hafnium-
Tungsten Isochron Dating

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungsten-182

Cat. No.: B076582

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the Hafnium-Tungsten (Hf-W) isochron dating
methodology, including the fundamental principles, experimental protocols for sample
preparation, chemical separation, and mass spectrometric analysis, as well as data
presentation and interpretation.

Introduction to Hafnium-Tungsten Isochron Dating

The Hafnium-Tungsten (Hf-W) radiometric dating system is a powerful tool for dating events in
the early Solar System, particularly the formation and differentiation of planetary bodies.[1] This
method utilizes the decay of the extinct radionuclide 82Hf to the stable isotope 182W. The half-
life of 182Hf is approximately 8.9 million years, making it ideal for dating events that occurred
within the first ~50-60 million years of Solar System history.[1][2]

The key to the Hf-W dating system lies in the different geochemical behaviors of hafnium and
tungsten. Hafnium is a lithophile element, meaning it preferentially partitions into the silicate
mantle during planetary differentiation. In contrast, tungsten is a moderately siderophile
element, causing it to be largely sequestered into the metallic core.[1] This fractionation of the
parent (Hf) and daughter (W) elements during core formation allows for the precise dating of
this critical planetary evolution stage.

The '82Hf-182\y Decay System
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The dating method is based on the following beta decay:
182Hf - 182\\ + 23~

The change in the abundance of 182W in a sample is directly proportional to the amount of 182Hf
that has decayed over time. By measuring the isotopic composition of tungsten and the Hf/\W
ratio in different mineral or whole-rock fractions of a sample, an isochron can be constructed.
The slope of this isochron is proportional to the initial 182Hf/18Hf ratio, which can then be used
to calculate the age of the sample relative to the formation of the Solar System.

B~ decay
(tY2 = 8.9 Myr)

Click to download full resolution via product page

Quantitative Data Summary

The following tables summarize key quantitative data used in Hf-W isochron dating.

Table 1. Decay System Parameters

Parameter Value Reference
182Hf Half-life (t¥%) 8.9 £ 0.1 million years [1]
Decay Constant (A) of 182Hf 7.78 x 10-8 yr1 Calculated

Table 2: Standard Isotopic Ratios for Tungsten
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Isotope Ratio Accepted Value Reference
186\\//184\/ 0.92767 [3]
183\\//184\W of Alfa Aesar

0.467052 + 0.000006 [3]
standard
182\\//184\\/ of Alfa Aesar

0.864696 + 0.000009 [3]
standard

€182\ of Chondritic Meteorites -1.9 + 0.1 (relative to Earth)

[1]

Initial Solar System gt82W/ -3.45+0.25

[1]

Experimental Protocols

The following sections detail the key experimental procedures for Hf-W isochron dating.
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o Sample Selection and Crushing: Select a representative sample of the meteorite or rock. For
meteorites, separate the metal and silicate fractions. Crush the sample to a fine powder
using a clean agate mortar and pestle.

o Digestion:

o Silicate Fractions: Weigh an appropriate amount of the powdered sample (typically 0.1-0.5
g) into a clean Savillex® PFA vial. Add a mixture of concentrated hydrofluoric (HF) and
nitric (HNOs) acids (e.g., in a 2:1 ratio). Seal the vial and place it on a hotplate at
approximately 120-150°C for 48-72 hours, or until complete dissolution is achieved.

o Metal Fractions: For metal-rich samples, digestion is typically carried out in a mixture of
concentrated nitric acid (HNOs) and hydrochloric acid (HCI) (aqua regia).[4]

o Spiking (for Isotope Dilution): For the determination of Hf and W concentrations by isotope
dilution, a precisely calibrated mixed 18°Hf-183\W spike is added to a separate aliquot of the
sample powder before digestion.

The separation of Hf and W from the sample matrix and from each other is critical for accurate
isotopic analysis. This is typically achieved using anion exchange chromatography.

o Column Preparation: Prepare an anion exchange column using a resin such as AG1-X8. The
column should be thoroughly cleaned and conditioned with appropriate acids.

o Sample Loading: After digestion, evaporate the acid mixture and redissolve the sample in a
solution suitable for loading onto the column (e.g., a mixture of HCI and HF).

» Elution of Matrix Elements: Elute the majority of the matrix elements using a specific acid
mixture (e.g., a combination of HCIl and HF at varying concentrations).

¢ Elution of Hafnium: Elute the Hafnium fraction using a specific acid mixture (e.g., 9 M HCI -
0.01 M HF).[3]

» Elution of Tungsten: Subsequently, elute the Tungsten fraction using a different acid mixture
(e.g., 7 M HCI - 1 M HF).[3] The purity of the Hf and W fractions should be checked to ensure
the absence of isobaric interferences.
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The isotopic compositions of Hf and W are measured using either Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS) or Thermal lonization Mass Spectrometry
(TIMS).

4.3.1. Tungsten Isotopic Analysis by MC-ICP-MS

e Instrument Tuning: Tune the MC-ICP-MS for optimal sensitivity and stability using a tungsten
standard solution.

e Sample Introduction: Introduce the purified tungsten fraction into the plasma.

o Data Acquisition: Measure the ion beams of the tungsten isotopes simultaneously using the
Faraday collectors. The typical isotopes measured are 182W, 183\\/, 184\\/, and 186\,

e Mass Bias Correction: Correct for instrumental mass bias by normalizing the measured
isotope ratios to a stable isotope ratio with a known value (e.g., 18®W/84W = 0.92767).[3]

» Data Reporting: Tungsten isotopic data are often reported in epsilon units (€132W), which
represents the deviation in parts per 10,000 of the 182W/184\W ratio of a sample from a
terrestrial standard.[1]

4.3.2. Tungsten Isotopic Analysis by TIMS

o Filament Loading: Load the purified tungsten sample onto a rhenium (Re) filament. To
enhance ionization, an activator solution (e.g., containing La and Gd) may be added.[5][6]

e Analysis: The filament is heated in the mass spectrometer's source, causing ionization of the
tungsten atoms. The ions are then accelerated and separated by mass.

o Data Acquisition: Measure the ion beams of the tungsten isotopes.

o Precision: TIMS can achieve very high precision, with external reproducibility of 182W/184\W
better than 5 ppm.

Data Interpretation: The Isochron Diagram

// Nodes for the axes origin [pos="0,0!"]; x_axis [pos="7,0!"]; y_axis [pos="0,5!"];

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://goldschmidtabstracts.info/2017/688.pdf
https://www.researchgate.net/publication/361052204_High_precision_tungsten_isotopes_analyzed_via_thermal_ionization_mass_spectrometry_TIMS_Application_note_000969
https://www.osti.gov/servlets/purl/1959675
https://chromtech.com/blog/mastering-ion-exchange-chromatography-essential-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Il Axis labels xlabel [label="18°Hf / 184W" pos="3.5,-0.5!", shape=none, fontcolor="#202124"];
ylabel [label="182\V [ 18%\W" pos="-1,2.5!", shape=none, fontcolor="#202124", angle=90];

// Data points pl [pos="1,1.5!", shape=circle, style=filled, fillcolor="#4285F4", label=""]; p2
[pos="2.5,2.5!", shape=circle, style=filled, fillcolor="#4285F4", label=""]; p3 [pos="4,3.5!",
shape=circle, style=filled, fillcolor="#4285F4", label=""]; p4 [pos="5.5,4.5!", shape=circle,
style=filled, fillcolor="#4285F4", label=""];

/Il Isochron line origin -> p4 [arrowhead=none, color="#EA4335"];

// Annotations intercept [label="Initial (*82W / 184W)o", pos="1.5,0.8!", shape=none,
fontcolor="#202124", fontsize=10]; slope [label="Slope o« (*82Hf / 180Hf)o", pos="4.5,2.5!",
shape=none, fontcolor="#202124", fontsize=10, angle=30];

/I Axes origin -> x_axis [arrowhead=normal, color="#202124"]; origin ->y_axis
[arrowhead=normal, color="#202124"]; } dot Caption: A schematic of a Hafnium-Tungsten
isochron diagram.

The fundamental equation for Hf-W isochron dating is:
(1B2W/1B4\W)present = (182W/184W)initial + (182Hf/184W)present * (e(At) - 1)

For the extinct 182Hf system, this simplifies to a linear equation when plotting different fractions
of the same sample that have varying Hf/W ratios:

(182W/184W) = (182W/184W)0 + (180Hf/184W) * (182Hf/180Hf)0

A plot of 182W/184\W versus 18oHf/184W for different cogenetic samples will yield a straight line (an
isochron).

e The y-intercept of the isochron gives the initial 182W/184\W ratio of the sample at the time of its
formation.

e The slope of the isochron is equal to the initial 182Hf/*8%Hf ratio at the time of formation. This
initial ratio can then be used to calculate the formation age of the sample relative to a known
starting composition, such as that of the early Solar System.
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Applications

The primary application of Hf-W isochron dating is to determine the timescales of:

» Planetary Core Formation: By dating the segregation of metal and silicate in planetary
bodies, the Hf-W system provides crucial constraints on the timing and duration of core
formation in Earth, Mars, the Moon, and asteroids.[1][2]

o Early Crustal Differentiation: The method can also be used to date early differentiation
events within the silicate portions of planetary bodies.

o Formation of Iron Meteorites: Hf-W dating is instrumental in determining the formation ages
of iron meteorites, which are thought to be the remnants of the cores of early-formed
planetesimals.[1]

Conclusion

The Hafnium-Tungsten isochron dating methodology is a high-precision chronometer for
elucidating the sequence and timing of the earliest events in our Solar System's history. The
successful application of this technique relies on meticulous sample preparation, high-efficiency
chemical separation of hafnium and tungsten, and high-precision isotopic analysis by MC-ICP-
MS or TIMS. The resulting data provide invaluable insights into the processes of planet
formation and differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Hafnium-Tungsten
Isochron Dating]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076582#hafnium-tungsten-isochron-dating-
methodology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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